Cas no 159139-39-6 (Benzoic acid, 3-(methylsulfonyl)-4-[4-(phenylmethoxy)phenoxy]-)

• Product Name: Benzoic acid, 3-(methylsulfonyl)-4-[4-(phenylmethoxy)phenoxy]-
• CAS No: 159139-39-6
• MF: C₂₁H₁₈O₆S
• MW: 398.429025173187
• CID: 1337718
• Update Time: 2024-08-17

Benzoic acid, 3-(methylsulfonyl)-4-[4-(phenylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(methylsulfonyl)-4-[4-(phenylmethoxy)phenoxy]-

• Inchi： 1S/C21H18O6S/c1-28(24,25)20-13-16(21(22)23)7-12-19(20)27-18-10-8-17(9-11-18)26-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： JWSQLKLLXYKQLN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=CC=C(OCC3=CC=CC=C3)C=C2)C(S(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 398.08244

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 615.7±55.0 °C(Predicted)
• PSA: 89.9
• pka: 3.76±0.10(Predicted)